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Cat. No.: B1239506 Get Quote

An In-depth Technical Guide to the Chemical Properties of Thiogeraniol

Abstract
Thiogeraniol, the thiol analogue of geraniol, is a monoterpenoid of significant interest in the

flavor and fragrance industries due to its unique aromatic profile.[1][2] Structurally classified as

(2E)-3,7-dimethylocta-2,6-diene-1-thiol, this organosulfur compound (C₁₀H₁₈S) presents a

fascinating area of study for researchers and drug development professionals.[3][4] Beyond its

sensory applications, thiogeraniol exhibits potential antioxidant and antimicrobial properties,

suggesting a broader scope of bioactivity.[1][5] This document provides a comprehensive

overview of its chemical and physical properties, reactivity, synthesis protocols, and known

biological activities, serving as a technical guide for scientific application.

Chemical and Physical Properties
Thiogeraniol is a yellow to orange liquid characterized by the presence of a thiol group and

two olefinic double bonds within its acyclic monoterpenoid structure.[3][5] These functional

groups are key to its chemical behavior and physical characteristics. As a polar molecule, it has

the capacity to form hydrogen bonds, which influences its solubility.[1]

Physicochemical Data Summary
The key quantitative properties of Thiogeraniol are summarized in the table below for ease of

reference.
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Property Value Source(s)

IUPAC Name
(2E)-3,7-dimethylocta-2,6-

diene-1-thiol
[3]

Synonyms

Geranyl mercaptan, (E)-3,7-

Dimethylocta-2,6-

dienylmercaptan

[1][4]

CAS Number 39067-80-6 [1][2][3]

Molecular Formula C₁₀H₁₈S [1][3]

Molecular Weight 170.32 g/mol [1][3][4]

Appearance Clear yellow to orange liquid [2][3][5]

Density 0.903 - 0.921 g/cm³ [3][5]

Boiling Point 58.0 °C @ 0.35 mm Hg [2][5]

Flash Point 52.78 °C (127.0 °F) [2]

Vapor Pressure
0.047 mmHg @ 25.0 °C

(estimated)
[2]

Refractive Index 1.503 - 1.513 [3]

XLogP3 3.9 [3][5]

Reactivity and Stability
The chemical reactivity of Thiogeraniol is primarily dictated by its thiol (-SH) group and its two

carbon-carbon double bonds. It is generally considered less stable than its alcohol counterpart,

geraniol, due to the higher reactivity of the sulfur atom.[1]

Thiol Group Reactivity: As a typical thiol, Thiogeraniol can act as a nucleophile.[5] It is

susceptible to oxidation, which can yield corresponding sulfoxides and sulfones. This

reactivity is crucial in both synthetic chemistry and potential biological interactions.[5]

Alkene Reactivity: The two double bonds in the carbon backbone can undergo addition

reactions. For instance, the alkene moieties can be functionalized through photoinduced
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thiol-ene coupling reactions, a property demonstrated in derivatives of the geranyl backbone.

[6]

Synthesis and Characterization
Thiogeraniol can be synthesized from geraniol, a readily available raw material. The process

involves a two-step conversion of the hydroxyl group to a thiol group.

Experimental Protocol: Synthesis of Thiogeraniol
This protocol is based on a patented method for the preparation of Thiogeraniol.[7][8]

Step 1: Halogenation of Geraniol to Geranyl Halide

In a reaction vessel under an inert atmosphere, mix geraniol with an appropriate organic

solvent (e.g., carbon tetrachloride or another inert solvent).[7][8]

Gradually add a halogenating agent. For chlorination, a mixture of carbon tetrachloride and

triphenylphosphine is used. For bromination, carbon tetrabromide and triphenylphosphine

can be used.[7] The molar ratio of triphenylphosphine to geraniol should be approximately

1.3:1.[8]

If using carbon tetrachloride, heat the mixture to its reflux temperature (approx. 66 °C) and

maintain for 1-2 hours. If using carbon tetrabromide, the reaction can proceed at room

temperature.[7]

After the reaction is complete, cool the system to room temperature.

Purify the resulting geranyl chloride or geranyl bromide via rectification (distillation).[7]

Step 2: Conversion to Thiogeraniol

React the purified geranyl halide with thiourea in a refluxing solution of 95% ethanol. The

reaction time varies depending on the halide (6-10 hours for geranyl bromide, 20-30 hours

for geranyl chloride), forming an intermediate isothiouronium salt.[6]

Add an alkali solution (e.g., sodium hydroxide) to the reaction mixture to hydrolyze the

intermediate.
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Neutralize the solution by adding acid (e.g., hydrochloric acid or sulfuric acid).[7][8]

Extract the aqueous solution with an organic solvent, such as ether or ethyl acetate.[8]

Dry the combined organic phases with an anhydrous drying agent (e.g., anhydrous sodium

sulfate).

Remove the solvent via rotary evaporation.

Purify the final product, Thiogeraniol, by vacuum distillation (rectification under reduced

pressure).[7][8] A purity of >95% can be achieved.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://patents.google.com/patent/CN101538233B/en
https://patents.google.com/patent/CN101538233A/en
https://patents.google.com/patent/CN101538233A/en
https://www.benchchem.com/product/b1239506?utm_src=pdf-body
https://patents.google.com/patent/CN101538233B/en
https://patents.google.com/patent/CN101538233A/en
https://patents.google.com/patent/CN101538233A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Halogenation

Step 2: Thiolation

Geraniol

Geranyl Halide
(Geranyl Chloride/Bromide)

Reflux

Halogenating Agent
(e.g., CCl4 + PPh3)

1. Thiourea
in Ethanol

2. Alkali Hydrolysis

3. Acid Neutralization

Thiogeraniol

Click to download full resolution via product page

General workflow for the synthesis of Thiogeraniol.

Spectroscopic Characterization
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The structure and purity of Thiogeraniol are typically confirmed using standard analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR data is available for structural

elucidation.[3]

Mass Spectrometry (MS): Gas Chromatography-Mass Spectrometry (GC-MS) is used to

confirm the molecular weight and fragmentation pattern.[3] Predicted GC-MS spectra are

also available as a reference but require experimental validation.[9]

Biological Activity and Signaling
Preliminary research indicates that Thiogeraniol possesses bioactive properties, particularly

as an antioxidant and antimicrobial agent.[5]

Antioxidant Properties: In vitro studies have demonstrated that Thiogeraniol can scavenge

free radicals.[5] It has been suggested to prevent oxidative DNA damage by increasing

glutathione levels and inhibiting lipid peroxidation.[1] This activity is attributed to the reactive

thiol group, which can neutralize reactive oxygen species (ROS).

Antimicrobial Activity: Laboratory studies have shown that Thiogeraniol can inhibit the

growth of certain bacteria and fungi, though further research is needed to validate these

findings for practical applications.[5]

Role in Plant Defense: There is evidence to suggest that plants may produce Thiogeraniol
in response to environmental stressors, such as attacks by insects or pathogens, indicating a

potential role in plant defense mechanisms.[5]

The antioxidant mechanism of thiols is a key area of interest in redox signaling. The thiol group

can directly react with and neutralize ROS, thereby protecting vital cellular components from

oxidative damage.
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Conceptual diagram of Thiogeraniol's antioxidant action.

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Thiogeraniol presents several hazards.

GHS Hazard Statements:

H226: Flammable liquid and vapor.[2][3]

H317: May cause an allergic skin reaction.[3]

H335: May cause respiratory irritation.[3]

Precautionary Measures:

Keep away from sources of ignition; no smoking.[2][10]

Avoid contact with skin and eyes.[10]

Wear suitable protective gloves and eye/face protection.[2][10]
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Handle with care due to potential irritant effects.[1]

Conclusion
Thiogeraniol is a multifaceted compound with established applications in the flavor and

fragrance sector and emerging potential in the biomedical field. Its distinct chemical properties,

governed by the thiol functional group and terpenoid backbone, define its reactivity, sensory

profile, and bioactivity. The synthesis from geraniol is well-documented, allowing for its

production for further research. While its antioxidant and antimicrobial properties are promising,

further in vivo studies are required to fully elucidate its mechanisms of action and therapeutic

potential for drug development professionals. This guide provides a foundational technical

overview to support and encourage such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What are the chemical properties of Thiogeraniol?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239506#what-are-the-chemical-properties-of-
thiogeraniol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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